Cas no 5351-23-5 (4-Hydroxybenzhydrazide)

4-Hydroxybenzhydrazide structure
4-Hydroxybenzhydrazide structure
Product Name:4-Hydroxybenzhydrazide
CAS No:5351-23-5
MF:C7H8N2O2
MW:152.150621414185
MDL:MFCD00007605
CID:45761
PubChem ID:1742
Update Time:2025-04-18

4-Hydroxybenzhydrazide Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxybenzohydrazide
    • 4-Hydroxybenzhydrazide
    • 4-Hydroxybenzoic hydrazide
    • p-Hydroxybenzoylhydrazine
    • 4 Hydroxybenzhydrazide
    • p-Hydroxybenzhydrazide
    • p-Hydroxybenzoicacidhydrazide
    • 4-Hydroxybenzoic acid hydrazide
    • 4-Hydroxybenzoylhydrazine
    • 4-Hydroxybenzoylhydrazine 4-Hydroxybenzoic hydrazide p-Hydroxybenzoic acid hydrazide
    • p-Hydroxybenzoic acid hydrazide
    • Benzoic acid, 4-hydroxy-, hydrazide
    • p-Hydroxybenzoic hydrazide
    • (p-Hydroxybenzoyl)hydrazine
    • 4-Hydroxy-benzoic acid hydrazide
    • Benzoic acid, p-hydroxy-, hydrazide
    • (4-Hydroxybenzoyl)hydrazine
    • ZMZGIVVRBMFZSG-UHFFFAOYSA-N
    • 4-???phenol
    • 4-Hydroxybenzoi
    • 4-Hydroxybenzhydrazide,98%
    • NCGC00015528-02
    • SY009530
    • 4-Hydroxybenzohydrazide (p-Hydroxybenzohydrazide)
    • SR-01000075923
    • NSC-647
    • DTXSID90201721
    • 4-Hydroxybenzohydrazide; Nifuroxazide Imp. A (EP); p-Hydroxybenzohydrazide; Nifuroxazide Impurity A
    • NCGC00093952-02
    • EU-0100568
    • 4-hydroxybenzoate hydrazide
    • MFCD00007605
    • EINECS 226-326-5
    • SCHEMBL80530
    • 4OHPhCON2
    • LP00568
    • SDCCGSBI-0050550.P002
    • NSC647
    • 4-hydroxy-benzohydrazide
    • 4-hydroxybenzo hydrazide
    • 5351-23-5
    • 4-Oxidanylbenzohydrazide
    • 4-hydroxybenzoyl hydrazide
    • NCGC00015528-04
    • PD015118
    • SR-01000075923-1
    • H 9882
    • Lopac-H-9882
    • CHEBI:195425
    • CHEMBL124267
    • UNII-Y4G7G6U5GQ
    • CCG-204657
    • NCGC00015528-01
    • MLS002153529
    • NSC 647
    • AKOS000119735
    • 4-Hydroxybenzhydrazide, suitable for fluorescence, >=97.0% (T)
    • HMS3062I15
    • FT-0618692
    • BDBM50320734
    • 4-Hydroxybenzoic acid, hydrazide
    • Lopac0_000568
    • Oprea1_145739
    • NCGC00015528-03
    • 4-Hydroxybenzhydrazide, >=97%
    • NCGC00015528-05
    • SMR000247649
    • p-Hydroxybenzoyl hydrazide
    • BS-3839
    • Z57036327
    • p-hydroxybenzohydrazide
    • Y4G7G6U5GQ
    • NS00032777
    • EN300-17785
    • CS-W013295
    • para-Hydroxybenzoic acid hydrazide
    • Tox21_500568
    • NCGC00093952-01
    • NCGC00261253-01
    • HMS3261B18
    • H1275
    • ALBB-001058
    • benzoylhydrazine, P-hydroxy
    • STK076141
    • BBL008415
    • DB-052349
    • MDL: MFCD00007605
    • Inchi: 1S/C7H8N2O2/c8-9-7(11)5-1-3-6(10)4-2-5/h1-4,10H,8H2,(H,9,11)
    • InChI Key: ZMZGIVVRBMFZSG-UHFFFAOYSA-N
    • SMILES: OC1C=CC(C(NN)=O)=CC=1
    • BRN: 473052

Computed Properties

  • Exact Mass: 152.05900
  • Monoisotopic Mass: 152.058578
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: -0.3
  • Topological Polar Surface Area: 75.4

Experimental Properties

  • Color/Form: White solid
  • Density: 1.2804 (rough estimate)
  • Melting Point: 268°C(lit.)
  • Boiling Point: 274.61°C (rough estimate)
  • Flash Point: °C
  • Refractive Index: 1.5200 (estimate)
  • Solubility: 26.5g/l
  • PSA: 75.35000
  • LogP: 1.08690
  • λmax: 245(MeOH)(lit.)
  • Sensitiveness: Sensitive to air

4-Hydroxybenzhydrazide Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36-S37/39
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:(BD97866)
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39

4-Hydroxybenzhydrazide Customs Data

  • HS CODE:29280090
  • Customs Data:

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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4-Hydroxybenzhydrazide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5351-23-5)4-羟基苯甲酰肼
Order Number:LE1709766;LE14219
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5351-23-5)4-Hydroxybenzhydrazide
Order Number:A1202892
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:49
Price ($):174.0
Email:sales@amadischem.com

4-Hydroxybenzhydrazide Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5351-23-5)4-羟基苯甲酰肼
LE1709766;LE14219
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:5351-23-5)4-Hydroxybenzhydrazide
A1202892
Purity:99%
Quantity:500g
Price ($):174.0
Email